Cas no 25451-46-1 (1,3-Propanediol,2,2-dibenzyl-, dicarbamate (8CI))
25451-46-1 structure
Product Name:1,3-Propanediol,2,2-dibenzyl-, dicarbamate (8CI)
CAS No:25451-46-1
MF:C19H22N2O4
MW:342.388985157013
CID:281461
PubChem ID:213059
Update Time:2025-04-19
1,3-Propanediol,2,2-dibenzyl-, dicarbamate (8CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol,2,2-dibenzyl-, dicarbamate (8CI)
- (2,2-dibenzyl-3-carbamoyloxypropyl) carbamate
- DTXSID10180125
- 25451-46-1
- 1,3-Propanediol, 2,2-dibenzyl-, dicarbamate
- 2,2-Dibenzyl-1,3-propanediol dicarbamate
- BRN 3004365
-
- Inchi: 1S/C19H22N2O4/c20-17(22)24-13-19(14-25-18(21)23,11-15-7-3-1-4-8-15)12-16-9-5-2-6-10-16/h1-10H,11-14H2,(H2,20,22)(H2,21,23)
- InChI Key: KMVDKBLIWZGDTG-UHFFFAOYSA-N
- SMILES: O(C(N)=O)CC(COC(N)=O)(CC1C=CC=CC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 342.15806
- Monoisotopic Mass: 342.158
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 10
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 105Ų
Experimental Properties
- Density: 1.223
- Boiling Point: 600.1°Cat760mmHg
- Flash Point: 270.7°C
- Refractive Index: 1.586
- PSA: 104.64
1,3-Propanediol,2,2-dibenzyl-, dicarbamate (8CI) Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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